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Compound of Interest

Compound Name:
2-[4-(2-

Ethylhexyl)phenoxy]ethanol

Cat. No.: B1602905 Get Quote

Introduction

2-[4-(2-Ethylhexyl)phenoxy]ethanol is a chemical compound of interest in various industrial

applications, potentially including roles as a solvent, plasticizer, or intermediate in chemical

synthesis. A critical parameter for its safe handling, storage, and application is its thermal

stability, which dictates the temperature range within which the compound remains chemically

unchanged. This technical guide provides an overview of the available information regarding

the thermal stability of 2-[4-(2-Ethylhexyl)phenoxy]ethanol, including its physical and

chemical properties.

Chemical and Physical Properties
A summary of the key chemical and physical properties of 2-[4-(2-
Ethylhexyl)phenoxy]ethanol is presented in Table 1. These properties are essential for

understanding the compound's behavior under different conditions.

Table 1: Chemical and Physical Properties of 2-[4-(2-Ethylhexyl)phenoxy]ethanol
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Property Value Source

Molecular Formula C₁₆H₂₆O₂ [1]

Molecular Weight 250.38 g/mol [1]

IUPAC Name
2-[4-(2-

ethylhexyl)phenoxy]ethanol
[1]

CAS Number 68987-90-6 [1]

Thermal Stability Data
Currently, there is a lack of publicly available, specific experimental data on the thermal stability

of 2-[4-(2-Ethylhexyl)phenoxy]ethanol, such as that obtained from thermogravimetric

analysis (TGA) or differential scanning calorimetry (DSC). TGA would provide information on

the decomposition temperature and weight loss profile, while DSC would reveal information

about phase transitions such as melting and boiling points, as well as the heat flow associated

with decomposition.

For the related compound, 2-phenoxyethanol, which lacks the 2-ethylhexyl substituent, the

boiling point is reported to be 247 °C.[2][3] While this may offer a preliminary point of reference,

the presence of the bulky and branched ethylhexyl group in 2-[4-(2-
Ethylhexyl)phenoxy]ethanol is expected to significantly influence its thermal properties.

Generally, increased molecular weight and branching can lead to higher boiling points and

potentially different decomposition pathways.

Experimental Protocols for Thermal Stability
Assessment
To rigorously determine the thermal stability of 2-[4-(2-Ethylhexyl)phenoxy]ethanol,
standardized experimental protocols should be employed. The following methodologies are

recommended:

1. Thermogravimetric Analysis (TGA)
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Objective: To determine the temperature at which the compound begins to decompose and

to characterize its mass loss as a function of temperature.

Methodology:

A small, precisely weighed sample of 2-[4-(2-Ethylhexyl)phenoxy]ethanol (typically 5-10

mg) is placed in a TGA crucible.

The crucible is placed in the TGA furnace.

The sample is heated at a constant rate (e.g., 10 °C/min) under a controlled atmosphere

(e.g., nitrogen for inert conditions or air for oxidative conditions).

The mass of the sample is continuously monitored as a function of temperature.

The resulting data is plotted as a thermogram (mass vs. temperature), from which the

onset of decomposition and other key thermal events can be determined.

2. Differential Scanning Calorimetry (DSC)

Objective: To measure the heat flow to or from the sample as a function of temperature,

identifying thermal transitions such as melting, boiling, and decomposition.

Methodology:

A small, accurately weighed sample of 2-[4-(2-Ethylhexyl)phenoxy]ethanol is
hermetically sealed in a DSC pan.

An empty, sealed reference pan is also prepared.

Both the sample and reference pans are placed in the DSC cell.

The cell is heated or cooled at a controlled rate.

The differential heat flow between the sample and the reference is measured and

recorded as a function of temperature.
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The resulting DSC curve reveals endothermic (e.g., melting) and exothermic (e.g.,

decomposition) events.

Logical Workflow for Thermal Stability Assessment
The logical workflow for a comprehensive assessment of the thermal stability of 2-[4-(2-
Ethylhexyl)phenoxy]ethanol is illustrated in the following diagram.

Phase 1: Sample Preparation and Characterization

Phase 2: Thermal Analysis

Phase 3: Data Analysis and Interpretation

Phase 4: Reporting

Obtain high-purity
2-[4-(2-Ethylhexyl)phenoxy]ethanol

Characterize sample purity
(e.g., NMR, GC-MS)

Thermogravimetric Analysis (TGA)
(Inert and Oxidative Atmospheres) Differential Scanning Calorimetry (DSC)

Determine onset of decomposition (TGA) Identify peak decomposition temperature (TGA) Quantify mass loss at key temperatures (TGA) Identify melting and boiling points (DSC) Determine enthalpy of transitions (DSC)

Summarize quantitative data in tables

Generate comprehensive technical report
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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